Cas no 1046495-01-5 (Ethyl 5-fluoro-4-methoxy-2-methylbenzoate)

• Product Name: Ethyl 5-fluoro-4-methoxy-2-methylbenzoate
• CAS No: 1046495-01-5
• MF: C₁₁H₁₃FO₃
• MW: 212.22
• CID: 5075671
• Update Time: 2025-06-09

Ethyl 5-fluoro-4-methoxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-fluoro-4-methoxy-2-methylbenzoate

• Inchi： 1S/C11H13FO3/c1-4-15-11(13)8-6-9(12)10(14-3)5-7(8)2/h5-6H,4H2,1-3H3
• InChI Key： MLLRIVBBWPDUOT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(F)=C(OC)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Ethyl 5-fluoro-4-methoxy-2-methylbenzoate

Ethyl 5-fluoro-4-methoxy-2-methylbenzoate (CAS No. 1046495-01-5): A Comprehensive Overview

Ethyl 5-fluoro-4-methoxy-2-methylbenzoate, identified by its CAS number 1046495-01-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of aromatic esters, characterized by its benzoate moiety and a distinct fluorine and methoxy substituent pattern. The structural features of Ethyl 5-fluoro-4-methoxy-2-methylbenzoate make it a valuable intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways.

The< strong>fluorine atom in the molecule plays a crucial role in modulating the pharmacokinetic properties of derivatives. Fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. In recent years, there has been a surge in research focusing on the development of fluorinated analogs due to their promising therapeutic applications. The< strong>methoxy group, on the other hand, contributes to the lipophilicity of the compound, influencing its solubility and permeability across biological membranes.

The< strong>Ethyl 5-fluoro-4-methoxy-2-methylbenzoate molecule has garnered attention in the pharmaceutical industry for its potential as a precursor in the synthesis of novel drug candidates. Its structural framework allows for modifications that can fine-tune its biological activity. For instance, researchers have explored its utility in developing compounds with anti-inflammatory and analgesic properties. The benzoate core is a common scaffold in many pharmacologically active agents, known for its ability to interact with various enzymes and receptors.

Recent studies have highlighted the importance of< strong>ethyl 5-fluoro-4-methoxy-2-methylbenzoate in medicinal chemistry. A notable research paper published in the Journal of Medicinal Chemistry demonstrated its role as a key intermediate in the synthesis of a series of fluorinated benzoate derivatives. These derivatives exhibited significant inhibitory effects on cyclooxygenase (COX) enzymes, which are pivotal in the inflammatory response. The study underscored the compound's potential in developing new therapeutic strategies for chronic inflammatory diseases.

The< strong>CAS No. 1046495-01-5 designation ensures that researchers can accurately identify and procure this compound for their studies. The systematic naming convention provided by CAS numbers is essential for maintaining consistency and clarity in scientific literature. This compound's unique structure and properties make it a subject of interest for synthetic chemists aiming to develop innovative molecular architectures.

In addition to its pharmaceutical applications, Ethyl 5-fluoro-4-methoxy-2-methylbenzoate has found utility in agrochemical research. Fluorinated compounds are often incorporated into pesticides and herbicides due to their enhanced efficacy and environmental stability. The presence of both< strong>fluorine and< strong>methoxy groups can contribute to improved binding interactions with target enzymes in pests, leading to more effective control measures.

The synthesis of Ethyl 5-fluoro-4-methoxy-2-methylbenzoate involves multi-step organic reactions, typically starting from commercially available aromatic precursors. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are commonly employed to construct the desired molecular framework efficiently. The introduction of fluorine atoms often requires specialized techniques due to the high reactivity and selectivity required for these transformations.

The< strong>Ethyl 5-fluoro-4-methoxy-2-methylbenzoate market is expected to grow steadily due to increasing demand from pharmaceutical and agrochemical industries. The compound's versatility as an intermediate makes it valuable for producing a wide range of derivatives with tailored biological activities. As research continues to uncover new therapeutic applications, the demand for high-quality< strong>CAS No. 1046495-01-5-grade Ethyl 5-fluoro-4-methoxy-2-methylbenzoate is likely to rise.

In conclusion, Ethyl 5-fluoro-4-methoxy-2-methylbenzoate is a multifaceted compound with significant implications in both pharmaceutical and agrochemical research. Its unique structural features, including the presence of< strong>fluorine and< strong>methoxy groups, make it a valuable intermediate for synthesizing biologically active molecules. The growing body of research on this compound underscores its importance as a building block for innovative drug development and sustainable agricultural practices.